N-[1-(6-ethyl-5-fluoropyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide

• IUPAC Name: N-[1-(6-ethyl-5-fluoropyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C14H21FN4O2S/c1-2-12-13(15)14(17-9-16-12)19-7-3-4-10(8-19)18-22(20,21)11-5-6-11/h9-11,18H,2-8H2,1H3
• InChI Key: CRHSCYFUSJJNMW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCCC(C2)NS(=O)(=O)C3CC3)F
• Molecular Formula: C14H21FN4O2S
• Molecular Weight: 328.41 g/mol
• CAS No.: 2640959-67-5

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. For instance, the use of esters of 3-oxocarboxylic acid instead of aldehyde resulted in a product containing four stereocenters.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

N-[1-(6-ethyl-5-fluoropyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide has a wide range of applications in scientific research. It has been used as an enzyme inhibitor and antifungal agent, and has been studied for its potential use in drug development. Additionally, this compound has been used as a fluorescent probe and has been studied for its potential use in biophysical and biochemical studies.4,5

Mechanism of Action

The mechanism of action of N-[1-(6-ethyl-5-fluoropyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide is not yet fully understood. However, studies have suggested that it may act as an inhibitor of certain enzymes, such as cytochrome P450, and may also act as an antifungal agent.6,7 Additionally, this compound has been shown to bind to certain proteins and may act as a fluorescent probe.8
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, studies have suggested that it may act as an inhibitor of certain enzymes, such as cytochrome P450, and may also act as an antifungal agent. Additionally, this compound has been shown to bind to certain proteins and may act as a fluorescent probe.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(6-ethyl-5-fluoropyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide in laboratory experiments include its relatively simple synthesis process, its wide range of potential applications in scientific research, and its potential as a fluorescent probe. Additionally, this compound has been shown to bind to certain proteins and may act as an enzyme inhibitor and antifungal agent.
The limitations of using this compound in laboratory experiments include the fact that its mechanism of action is not yet fully understood, and its biochemical and physiological effects are not yet fully understood. Additionally, the synthesis process may require specialized equipment and may be time-consuming.

Future Directions

The potential future directions for research on N-[1-(6-ethyl-5-fluoropyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide include further investigation into its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted on its potential applications in drug development and its utility as an enzyme inhibitor, antifungal agent, and fluorescent probe. Additionally, further research could be conducted on its potential use in biophysical and biochemical studies. Finally, further research could be conducted on its synthesis process to identify methods that are faster and more efficient.

Synthesis Methods

N-[1-(6-ethyl-5-fluoropyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide is synthesized through a two-step process. In the first step, the cyclopropanesulfonamide group is formed by reacting 6-ethyl-5-fluoropyrimidin-4-ylpiperidin-3-yl chloride with sodium sulfonamide. In the second step, the N-substituted cyclopropanesulfonamide derivative is formed by reacting the cyclopropanesulfonamide with an appropriate amine.3 The synthesis of this compound is relatively straightforward and can be achieved in a short amount of time.